Cas no 2228883-53-0 (2-(4,5-dibromofuran-2-yl)acetic acid)

• Product Name: 2-(4,5-dibromofuran-2-yl)acetic acid
• CAS No: 2228883-53-0
• MF: C₆H₄Br₂O₃
• MW: 283.902160644531
• CID: 6093658
• PubChem ID: 165685507
• Update Time: 2025-05-21

2-(4,5-dibromofuran-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dibromofuran-2-yl)acetic acid
• EN300-1921492
• 2228883-53-0

• Inchi： 1S/C6H4Br2O3/c7-4-1-3(2-5(9)10)11-6(4)8/h1H,2H2,(H,9,10)
• InChI Key： WGIOOKCBJBCZPE-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(=C1)CC(=O)O)Br

Computed Properties

• Exact Mass: 283.85067g/mol
• Monoisotopic Mass: 281.85272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(4,5-dibromofuran-2-yl)acetic acid

Introduction to 2-(4,5-dibromofuran-2-yl)acetic acid (CAS No: 2228883-53-0)

2-(4,5-dibromofuran-2-yl)acetic acid, with the chemical formula C₅H₂Br₂O₃, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of brominated furan derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of two bromine atoms at the 4 and 5 positions of the furan ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The CAS number 2228883-53-0 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other substances with similar structures. The molecular weight of 279.94 g/mol and its high degree of bromination contribute to its distinct chemical properties, which are crucial for its role in various synthetic pathways.

In recent years, there has been a growing interest infuran-based compounds due to their structural versatility and biological efficacy. Specifically, derivatives of furan have been explored for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Thebromine substituents in 2-(4,5-dibromofuran-2-yl)acetic acid play a pivotal role in modulating the compound's reactivity, allowing for selective functionalization at multiple sites. This characteristic makes it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of2-(4,5-dibromofuran-2-yl)acetic acid is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structure to create inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in generating compounds that exhibit inhibitory activity against certain kinases involved in cancer progression. Thebromine atoms provide handles for further chemical modification, enabling the introduction of additional functional groups that can enhance binding affinity or metabolic stability.

The has been particularly keen on exploring brominated furans due to their reported efficacy in preclinical models. The of these compounds often contributes to their ability to interact with biological targets in unique ways. For example, derivatives offuran-2-carboxylic acid have shown promise in treating inflammatory diseases by modulating cytokine production. The introduction of bromine atoms further refines these interactions, potentially leading to more potent and selective drug candidates.

In addition to its pharmaceutical applications, 2-(4,5-dibromofuran-2-yl)acetic acid has found utility in materials science and agrochemical research. Its ability to undergo cross-coupling reactions makes it a valuable intermediate in the synthesis of polymers and specialty chemicals. Researchers have also explored its use in developing novel pesticides and herbicides, where its structural features contribute to enhanced bioactivity against target pests.

The typically involves multi-step organic reactions starting from commercially available furan derivatives. The key steps often include bromination followed by carboxylation at the 2-position of the furan ring. Advances in synthetic methodologies have improved the efficiency and yield of these processes, making it more feasible to produce this compound on a larger scale for research purposes.

In academic research, this compound has been employed as a scaffold for designing molecules with specific biological functions. For instance, modifications at the carboxylic acid group have allowed researchers to explore its role as an antagonist or agonist for certain receptors or enzymes. The versatility ofbrominated furans as starting materials continues to drive innovation in drug discovery programs worldwide.

The of derivatives derived from2-(4,5-dibromofuran-2-yl)acetic acid are also areas of active investigation. Understanding how these compounds are metabolized and excreted is crucial for optimizing their therapeutic potential. Preclinical studies have begun to unravel the metabolic pathways involved, providing insights into how structural modifications can influence bioavailability and duration of action.

In conclusion,CAS No: 2228883-53-0 represents a significant compound in modern chemical synthesis and pharmaceutical research. Its unique structure and reactivity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for brominated furans,the importance of intermediates like 2-(4,5-dibromofuran-2-yl)acetic acid is likely to grow, driving further innovation in both academic and industrial settings.